Cas no 13999-11-6 (2-THIOPHENE-5-D-CARBOXYLIC ACID)
13999-11-6 structure
Product Name:2-THIOPHENE-5-D-CARBOXYLIC ACID
2-THIOPHENE-5-D-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
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- 2-thiophene-5-d-carboxylic acid
- 2-THIOPHENE-5-D-CARBOXYLIC ACID
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- Inchi： 1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/i3D
- InChI Key： QERYCTSHXKAMIS-WFVSFCRTSA-N
- SMILES： C1(SC([2H])=CC=1)C(=O)O
Computed Properties
- Exact Mass: 128.99947729g/mol
- Monoisotopic Mass: 128.99947729g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65.5Ų
2-THIOPHENE-5-D-CARBOXYLIC ACID Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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